(p-Benzoylbenzyl)trimethylammonium bromide
Overview
Description
Mechanism of Action
The mechanism of action of (p-Benzoylbenzyl)trimethylammonium bromide is not well understood. It is believed that it works by disrupting the cell membrane of microorganisms, leading to their death. It may also interfere with cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, and may have potential as an anticancer agent. It has also been shown to have anti-inflammatory properties, and may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
(p-Benzoylbenzyl)trimethylammonium bromide has several advantages for lab experiments. It is easy to use, and is effective at low concentrations. It is also stable under a wide range of conditions, and is relatively inexpensive.
However, there are also limitations to the use of this compound in lab experiments. It can be toxic to cells at high concentrations, and may interfere with certain cellular processes. It may also have off-target effects, leading to unintended consequences.
Future Directions
There are several future directions for research on (p-Benzoylbenzyl)trimethylammonium bromide. One area of interest is in the development of new synthetic methods for this compound, which may lead to improved yields and reduced costs.
Another area of interest is in the development of new applications for this compound. For example, it may have potential as a drug delivery agent, as it is able to transfer molecules across cell membranes. It may also have potential as a biosensor, as it is able to bind to certain molecules and change color.
Conclusion
This compound is a versatile compound that has a variety of uses in scientific research. It is a phase transfer catalyst, a biocide, and a stabilizer. It has been shown to have antimicrobial and anticancer properties, as well as anti-inflammatory effects. While there are limitations to its use, it has several advantages for lab experiments. There are also several future directions for research on this compound, which may lead to new applications and improved synthetic methods.
Scientific Research Applications
(p-Benzoylbenzyl)trimethylammonium bromide is widely used in scientific research as a phase transfer catalyst. It is used to transfer molecules from one phase to another, such as from an aqueous phase to an organic phase. This is useful in a variety of chemical reactions, including the synthesis of pharmaceuticals and the production of polymers.
This compound is also used as a biocide, as it has antimicrobial properties. It is effective against a wide range of microorganisms, including bacteria, fungi, and viruses. This makes it useful in a variety of applications, such as in the food and beverage industry, where it is used to sanitize equipment and surfaces.
properties
IUPAC Name |
(4-benzoylphenyl)methyl-trimethylazanium;bromide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20NO.BrH/c1-18(2,3)13-14-9-11-16(12-10-14)17(19)15-7-5-4-6-8-15;/h4-12H,13H2,1-3H3;1H/q+1;/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUCAMIGWPNXBJP-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2.[Br-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70999952 |
Source
|
| Record name | (4-Benzoylphenyl)-N,N,N-trimethylmethanaminium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70999952 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
78697-24-2 |
Source
|
| Record name | Benzenemethanaminium, 4-benzoyl-N,N,N-trimethyl-, bromide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=78697-24-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (p-Benzoylbenzyl)trimethylammonium bromide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078697242 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (4-Benzoylphenyl)-N,N,N-trimethylmethanaminium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70999952 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (p-benzoylbenzyl)trimethylammonium bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.071.771 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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